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Compound of Interest

Compound Name: 4-lodobenzoic acid

Cat. No.: B057085

Introduction

4-lodobenzoic acid, with the CAS number 619-58-9, is an aromatic compound that serves as
a vital and versatile building block in a multitude of scientific and industrial applications.[1][2]
Characterized by an iodine atom and a carboxylic acid group attached to a benzene ring, its
unique structure makes it a valuable intermediate in organic synthesis, pharmaceutical
development, and materials science.[1][2][3] This technical guide provides an in-depth
overview of its properties, synthesis, applications, and safety protocols, tailored for
researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

The intrinsic properties of 4-lodobenzoic acid are fundamental to its reactivity and
applications. The presence of both a carboxylic acid and an aryl iodide moiety allows for a wide
range of chemical transformations.[3]
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Property Value Source(s)

CAS Number 619-58-9 [4]

Molecular Formula C7H5I02 [41[5]

Molecular Weight 248.02 g/mol [41[5]
White to light yellow powder or

Appearance [6]
crystals

Melting Point 270-274 °C [71[8]

Boiling Point 318.5 £ 25.0 °C at 760 mmHg [7]

Density ~2.1 g/cm?3 [71[8]

B Slightly soluble in water;

Solubility ) [41[6]
Soluble in alcohol and ether.

pKa 4.03 [4]
GHICCUXQJBDNRN-

InChl Key [5]
UHFFFAOYSA-N

SMILES C1=CC(=CC=C1C(=0)0)I [5]

Synthesis and Experimental Protocols

Several established synthetic pathways exist for the preparation of 4-lodobenzoic acid. The

two most common laboratory methods are detailed below.

Oxidation of 4-lodotoluene

This method involves the oxidation of the methyl group of 4-iodotoluene to a carboxylic acid

using a strong oxidizing agent like potassium permanganate (KMn0O4).[9][10]

Experimental Protocol:

» Dissolution: Dissolve 4-iodotoluene in a suitable solvent, such as a mixture of pyridine and

water.
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o Oxidation: Gradually add potassium permanganate to the solution while maintaining a
controlled temperature, typically by heating under reflux.

e Quenching: After the reaction is complete (indicated by the disappearance of the purple
permanganate color), cool the mixture.

o Filtration: Filter the mixture to remove the manganese dioxide byproduct.

 Acidification: Acidify the filtrate with a strong acid (e.g., hydrochloric acid) to precipitate the 4-
lodobenzoic acid.

« |solation and Purification: Collect the solid product by filtration, wash with cold water, and
purify by recrystallization from a suitable solvent like ethanol or water.

Reactants

Process Product
4-lodotoluene
:I Oxidation in MnGz2 removal
Pyridine/Water Acidification (HCI) 4-lodobenzoic Acid

Click to download full resolution via product page

Oxidation of 4-lodotoluene Workflow

Diazotization of 4-Aminobenzoic Acid

This route, a variation of the Sandmeyer reaction, involves converting the amino group of 4-
aminobenzoic acid into a diazonium salt, which is then displaced by iodine.[9]

Experimental Protocol:

» Diazotization: Dissolve 4-aminobenzoic acid in an aqueous solution of a strong acid (e.g.,
sulfuric acid). Cool the solution to 0-5 °C in an ice bath.
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« Nitrite Addition: Slowly add a chilled aqueous solution of sodium nitrite (NaNOZ2) to form the
diazonium salt. Maintain the low temperature throughout the addition.

 lodination: In a separate flask, prepare a solution of potassium iodide (KI) in water.

» Displacement: Slowly add the cold diazonium salt solution to the potassium iodide solution.
Nitrogen gas will evolve.

« |solation: Allow the mixture to warm to room temperature and then heat gently to ensure
complete reaction.

 Purification: Cool the mixture, collect the crude product by filtration, and purify by
recrystallization.

Reactants

4-Aminobenzoic Acid
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Diazotization Diazonium Salt
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4-lodobenzoic Acid

Potassium lodide

Click to download full resolution via product page
Diazotization of 4-Aminobenzoic Acid Workflow

Applications in Research and Development

4-lodobenzoic acid is a cornerstone reagent due to its dual reactivity, enabling a broad
spectrum of applications.[3]
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Applications of 4-lodobenzoic Acid

Cross-Coupling Reactions

The carbon-iodine bond is highly reactive, making 4-lodobenzoic acid an excellent substrate
for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Heck reactions.
[9] These reactions are fundamental in synthetic organic chemistry for creating carbon-carbon
and carbon-heteroatom bonds, allowing for the construction of complex molecular architectures
like biaryl and styrene derivatives.[3][9]

Typical Suzuki Coupling Workflow:
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Generalized Suzuki Coupling Workflow

Pharmaceutical and Medicinal Chemistry

This compound is a key intermediate in the synthesis of active pharmaceutical ingredients
(APIs).[9] It is used in the development of novel drug candidates, including anti-inflammatory,
analgesic, and anti-cancer agents.[1] The ability to modify its structure allows medicinal
chemists to fine-tune the biological activity and pharmacokinetic properties of new therapeutic
molecules.[1] For example, it is used as a reagent in synthesizing PTP1B inhibitors and
antifungal agents.[11]

Materials Science

In materials science, 4-lodobenzoic acid is employed in the synthesis of advanced materials.
It serves as a precursor for creating Metal-Organic Frameworks (MOFs) and ligands for
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catalysis.[9] Furthermore, it is used in the development of liquid crystals and as a coupling
agent in polymerization processes to enhance the mechanical and thermal properties of
polymers.[1]

Specialty Reagent

4-lodobenzoic acid is used for the in situ generation of [hydroxy(4-
carboxyphenyl)iodoniumlion, a hypervalent iodine species.[12] This reagent, typically formed
using an oxidant like Oxone, is utilized for the oxidative cleavage of various alkenes.[9]

Safety and Toxicology

Proper handling of 4-lodobenzoic acid is crucial to ensure laboratory safety. It is classified as

an irritant.
Hazard Type GHS Classification and Description
Skin Irritation H315: Causes skin irritation.[5]
Eye Irritation H319: Causes serious eye irritation.[5]
Respiratory Irritation H335: May cause respiratory irritation.[5][13]

Handling and Storage:

o Handling: Use with adequate ventilation. Avoid contact with skin, eyes, and clothing. Do not
breathe dust. Wash hands thoroughly after handling.[4][13][14]

o Storage: Store in a cool, dry, well-ventilated place. Keep the container tightly closed when
not in use.[4][13][15]

e Incompatible Materials: Strong oxidizing agents and strong bases.[4][13]

First Aid Measures:

 Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Seek medical attention.
[4][14]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b057085
https://www.chemimpex.com/products/04894
https://www.benchchem.com/product/b057085?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/206547
https://www.benchchem.com/product/b057085
https://www.benchchem.com/product/b057085?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodobenzoic-acid
https://www.fishersci.com/store/msds?partNumber=AAA1073018&productDescription=4-IODOBENZOIC+ACID+97%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB4374473_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA1073018&productDescription=4-IODOBENZOIC+ACID+97%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://m.chemicalbook.com/ProductMSDSDetailCB4374473_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA1073018&productDescription=4-IODOBENZOIC+ACID+97%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.bldpharm.com/products/619-58-9.html
https://m.chemicalbook.com/ProductMSDSDetailCB4374473_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA1073018&productDescription=4-IODOBENZOIC+ACID+97%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB4374473_EN.htm
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing
contaminated clothing. Seek medical attention.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

« Ingestion: If the victim is conscious, give 2-4 cupfuls of milk or water. Seek immediate
medical attention.[4]

Toxicological Data:

e The toxicological properties have not been fully investigated.[4][13][14]

e An intravenous LD50 in mice has been reported as 2,500 mg/kg.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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